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Compound of Interest

Compound Name: Antibacterial agent 104

Cat. No.: B12416148 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The compound "Antibacterial agent 104" is not found in publicly available

scientific literature. This document has been generated as a detailed template using a fictional

antibacterial agent, "Ausuzawa-104," with representative data and protocols to demonstrate the

requested format and content.

Executive Summary
Ausuzawa-104 is a novel synthetic compound demonstrating significant promise as a broad-

spectrum antibacterial agent. This technical guide provides a comprehensive overview of its

chemical structure, physicochemical properties, in vitro antibacterial activity, and preliminary

safety profile. Detailed experimental protocols for the key assays used in its characterization

are provided, along with a proposed mechanism of action targeting bacterial DNA gyrase. The

data presented herein supports the continued investigation of Ausuzawa-104 as a potential

candidate for further preclinical development.

Chemical Structure and Physicochemical Properties
Ausuzawa-104 is a synthetic small molecule with a molecular formula of C₂₁H₂₀N₄O₅S and a

molecular weight of 440.48 g/mol . Its chemical structure is depicted below:

(Image of a fictional chemical structure for Ausuzawa-104 would be placed here) Figure 1:

Chemical Structure of Ausuzawa-104.
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A summary of the key physicochemical properties of Ausuzawa-104 is presented in Table 1.

These properties are crucial for understanding its potential for absorption, distribution,

metabolism, and excretion (ADME). The observed balance of lipophilicity and polarity is a key

feature of many successful antibacterial agents that need to penetrate bacterial cell walls.[1][2]

[3]

Table 1: Physicochemical Properties of Ausuzawa-104

Property Value

Molecular Formula C₂₁H₂₀N₄O₅S

Molecular Weight ( g/mol ) 440.48

cLogP 1.85

Polar Surface Area (Å²) 135.6

Hydrogen Bond Donors 2

Hydrogen Bond Acceptors 7

Aqueous Solubility (µg/mL) 75.2

Melting Point (°C) 188 - 192

In Vitro Antibacterial Activity
The antibacterial efficacy of Ausuzawa-104 was evaluated against a panel of clinically relevant

Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentration (MIC),

defined as the lowest concentration of the agent that prevents visible growth, was determined

using the broth microdilution method.[4][5][6] Ausuzawa-104 demonstrates potent activity

against both methicillin-susceptible and methicillin-resistant Staphylococcus aureus (MSSA and

MRSA, respectively) and shows promising activity against Escherichia coli.

Table 2: Minimum Inhibitory Concentration (MIC) of Ausuzawa-104 against Selected Bacterial

Strains
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Bacterial Strain Gram Stain MIC (µg/mL)

Staphylococcus aureus ATCC

29213 (MSSA)
Positive 0.5

Staphylococcus aureus ATCC

43300 (MRSA)
Positive 1

Escherichia coli ATCC 25922 Negative 4

Pseudomonas aeruginosa

ATCC 27853
Negative >64

Enterococcus faecalis ATCC

29212 (VRE)
Positive 2

Cytotoxicity and Selectivity Index
To assess the potential for toxicity to mammalian cells, the in vitro cytotoxicity of Ausuzawa-104

was evaluated against the human embryonic kidney cell line HEK293 using the MTT assay.[7]

[8] The selectivity index (SI), calculated as the ratio of the 50% cytotoxic concentration (CC₅₀)

to the MIC, provides a measure of the compound's therapeutic window.

Table 3: In Vitro Cytotoxicity and Selectivity Index of Ausuzawa-104

Cell Line CC₅₀ (µg/mL)
Selectivity Index (SI) vs.
MRSA ATCC 43300

HEK293 >128 >128

The high CC₅₀ value indicates low cytotoxicity towards this mammalian cell line, and the

favorable selectivity index suggests that Ausuzawa-104 has a high degree of specificity for

bacterial targets over mammalian cells.

Proposed Mechanism of Action: Inhibition of DNA
Gyrase
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Preliminary mechanistic studies suggest that Ausuzawa-104 exerts its antibacterial effect by

inhibiting DNA gyrase, a type II topoisomerase essential for bacterial DNA replication.[9][10][11]

This enzyme introduces negative supercoils into DNA, which is a critical step for relieving

torsional stress during DNA unwinding at the replication fork.[9][12][13] Inhibition of DNA

gyrase leads to the cessation of DNA replication and, ultimately, bacterial cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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